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Compound of Interest

Compound Name: Sulfasalazine-d4

Cat. No.: B585354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulfasalazine-d4, a deuterated

analog of Sulfasalazine. It is intended to serve as a valuable resource for researchers and

scientists engaged in drug development and analytical studies. This document outlines the key

specifications, analytical methodologies, and a representative analytical workflow for this stable

isotope-labeled internal standard.

Core Compound Specifications
Sulfasalazine-d4 is a stable isotope-labeled version of Sulfasalazine, widely used as an

internal standard in quantitative bioanalytical assays.[1] The deuterium labeling enhances its

utility in mass spectrometry-based methods by providing a distinct mass shift from the

unlabeled parent drug, ensuring accurate quantification in complex biological matrices.[1]

The general specifications for Sulfasalazine-d4, as compiled from various suppliers, are

presented below.
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Property Specification Reference

IUPAC Name

(E)-2-hydroxy-5-((4-(N-(pyridin-

2-yl-

d4)sulfamoyl)phenyl)diazenyl)

benzoic acid

[1]

CAS Number 1346606-50-5 [2][3]

Molecular Formula C₁₈H₁₀D₄N₄O₅S [3]

Molecular Weight 402.42 g/mol [1]

Purity (by HPLC) >95% [2]

Storage Temperature 2-8°C [3]

Analytical Data and Characterization
The following table summarizes typical analytical data for Sulfasalazine-d4. These values are

representative and may vary between different batches and suppliers.

Analysis Typical Result

Appearance Bright-yellow or brownish-yellow fine powder

Solubility Soluble in DMSO (60 mg/mL)

¹H-NMR Consistent with structure

Mass Spectrometry Consistent with molecular weight

Experimental Protocols
Detailed below are representative experimental protocols for the analysis of Sulfasalazine

utilizing Sulfasalazine-d4 as an internal standard. These methods are based on published

research and are provided as a reference for laboratory use.

LC-MS/MS Method for Quantification in Human
Placenta[5]
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This method describes the simultaneous quantification of Sulfasalazine and its metabolite,

Sulfapyridine, in human placental tissue.

Sample Preparation:

Homogenize placental tissue with a water:methanol (1:1, v/v) mixture.

Perform sample extraction using protein precipitation followed by solid-phase extraction.

Use Sulfasalazine-d4 and Sulfapyridine-d4 as internal standards.

Chromatographic Conditions:

Column: Agilent Poroshell EC-C18 (3.0 × 100 mm, 2.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile:methanol (90:10, v/v) with 0.1% formic acid

Flow Rate: 0.450 mL/min

Gradient Elution: Employed over a total run time of seven minutes.

Mass Spectrometry Conditions:

Instrument: Shimadzu-8040 mass spectrometer

Ionization Mode: Positive electrospray ionization (ESI)

Monitoring Mode: Multiple reaction monitoring (MRM)

Validation:

The assay was validated over a range of 30-30,000 ng/mL.

Inter-day validation showed average accuracies of 101.6% to 112.7% with precisions of

4.4-6.7% for Sulfasalazine.
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HPLC-UV Method for Stability Testing[6]
This method is suitable for the stability testing of Sulfasalazine in pharmaceutical formulations.

Chromatographic Conditions:

Column: XTerra® RP18 (4.6 mm × 250 mm; 5 µm)

Mobile Phase: Methanol and ammonium acetate buffer (10 mM, pH 7.0) (48:52, v/v)

Flow Rate: 0.8 mL/min

Detection: UV at 360 nm

Mode: Isocratic

Validation:

The method was found to be linear (r²=0.99945) in the concentration range of 0.5–50

μg/mL.

Precision was reported as %RSD < 2, and accuracy (recovery) was between 94–102%.

Analytical Workflow and Signaling Pathway
Visualization
The following diagrams illustrate a typical analytical workflow for the quantification of

Sulfasalazine using Sulfasalazine-d4 and the NF-κB signaling pathway, which is inhibited by

Sulfasalazine.
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Caption: Analytical workflow for Sulfasalazine quantification.
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Caption: Inhibition of the NF-κB signaling pathway by Sulfasalazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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